Cas no 20668-29-5 (Quinoline,3,8-dimethyl-)

Quinoline,3,8-dimethyl- Properties

Names and Identifiers

• Quinoline,3,8-dimethyl-
• 3,8-Dimethylquinoline
• DTXSID90560769
• AKOS006373887
• 20668-29-5
• SCHEMBL7376462
• +Expand

• InChIKey： DWRUXVJOLNAHGL-UHFFFAOYSA-N
• Inchi： 1S/C11H11N/c1-8-6-10-5-3-4-9(2)11(10)12-7-8/h3-7H,1-2H3
• SMILES： CC1C=NC2C(=CC=CC=2C=1)C

Computed Properties

• Exact Mass: 157.08923
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 157.089149355g/mol
• Heavy Atom Count: 12
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• Refractive Index: 1.6063
• Boiling Point: 266.88°C (estimate)
• Melting Point: 51.53°C (estimate)
• Density: 1.0510